N-[4-(3-Ethylsulfonylazetidine-1-carbonyl)phenyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(3-Ethylsulfonylazetidine-1-carbonyl)phenyl]prop-2-enamide, commonly known as AZD9291, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) used in the treatment of non-small cell lung cancer (NSCLC). It was developed by AstraZeneca and was approved by the US Food and Drug Administration (FDA) in 2015. AZD9291 is known for its high selectivity for mutant EGFR, which makes it a promising therapeutic agent for NSCLC patients.
Mechanism of Action
AZD9291 is a highly selective inhibitor of mutant N-[4-(3-Ethylsulfonylazetidine-1-carbonyl)phenyl]prop-2-enamide, which is commonly found in NSCLC patients. It works by irreversibly binding to the ATP-binding site of the mutant this compound, inhibiting its downstream signaling pathways and leading to cell death. AZD9291 has been shown to be highly effective in inhibiting the growth of this compound-mutant NSCLC cells, including those with the T790M mutation, which is known to confer resistance to first-generation this compound TKIs.
Biochemical and Physiological Effects:
AZD9291 has been shown to have several biochemical and physiological effects, including the inhibition of this compound signaling pathways, induction of apoptosis, and inhibition of cell proliferation. AZD9291 has also been shown to have a favorable safety profile compared to other this compound TKIs, with fewer side effects such as skin rash and diarrhea.
Advantages and Limitations for Lab Experiments
One advantage of using AZD9291 in lab experiments is its high selectivity for mutant N-[4-(3-Ethylsulfonylazetidine-1-carbonyl)phenyl]prop-2-enamide, which makes it a promising therapeutic agent for NSCLC patients. Another advantage is its favorable safety profile, which makes it a suitable candidate for clinical trials. However, one limitation of using AZD9291 in lab experiments is its high cost, which may limit its availability for research purposes.
Future Directions
Several future directions for research on AZD9291 include the identification of biomarkers that can predict response to treatment, the development of combination therapies that can enhance its efficacy, and the investigation of its potential use in other types of cancer. Other future directions include the development of more potent and selective N-[4-(3-Ethylsulfonylazetidine-1-carbonyl)phenyl]prop-2-enamide TKIs and the investigation of alternative treatment strategies for NSCLC patients who develop resistance to this compound TKIs.
Synthesis Methods
The synthesis of AZD9291 involves several steps, including the preparation of 3-ethylsulfonylazetidine, which is then reacted with 4-(chloromethyl)phenyl isocyanate to form N-[4-(3-ethylsulfonylazetidine-1-carbonyl)phenyl]carbamate. This intermediate is then reacted with propargyl bromide to form N-[4-(3-ethylsulfonylazetidine-1-carbonyl)phenyl]prop-2-enamide.
Scientific Research Applications
AZD9291 has been extensively studied in preclinical and clinical trials for its efficacy in the treatment of NSCLC. Several studies have shown that AZD9291 is highly effective in inhibiting N-[4-(3-Ethylsulfonylazetidine-1-carbonyl)phenyl]prop-2-enamide-mutant NSCLC cells and has a favorable safety profile compared to other this compound TKIs. AZD9291 has also been shown to have a longer progression-free survival and a higher response rate compared to first-generation this compound TKIs.
properties
IUPAC Name |
N-[4-(3-ethylsulfonylazetidine-1-carbonyl)phenyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O4S/c1-3-14(18)16-12-7-5-11(6-8-12)15(19)17-9-13(10-17)22(20,21)4-2/h3,5-8,13H,1,4,9-10H2,2H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTOWRPPHMBGGFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1CN(C1)C(=O)C2=CC=C(C=C2)NC(=O)C=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.